Cas no 2010-50-6 (Estr-5(10)-en-3-one, 17a-butadiynyl-17-hydroxy- (7CI,8CI))

• Product Name: Estr-5(10)-en-3-one, 17a-butadiynyl-17-hydroxy- (7CI,8CI)
• CAS No: 2010-50-6
• MF: C₂₂H₂₆O₂
• MW: 322.440646648407
• CID: 286448
• PubChem ID: 23617636
• Update Time: 2025-04-19

Estr-5(10)-en-3-one, 17a-butadiynyl-17-hydroxy- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Estr-5(10)-en-3-one, 17a-butadiynyl-17-hydroxy- (7CI,8CI)
• 2010-50-6
• ESTR-5(10)-EN-3-ONE, 17-alpha-BUTADIYNYL-17-beta-HYDROXY-
• 17-alpha-Butadiynyl-17-beta-hydroxyestr-5(10)-en-3-one

• Inchi： 1S/C22H26O2/c1-3-4-11-22(24)13-10-20-19-7-5-15-14-16(23)6-8-17(15)18(19)9-12-21(20,22)2/h1,18-20,24H,5-10,12-14H2,2H3/t18-,19-,20+,21+,22+/m1/s1
• InChI Key： CRWMSOOXZANYFV-AANPDWTMSA-N
• SMILES： O[C@@]1(C#CC#C)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 322.19328
• Monoisotopic Mass: 322.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.18
• Boiling Point: 484°C at 760 mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.593